Cas no 202197-70-4 (Methyl 2-(4-oxopiperidin-1-yl)acetate)

Methyl 2-(4-oxopiperidin-1-yl)acetate structure
202197-70-4 structure
Product name:Methyl 2-(4-oxopiperidin-1-yl)acetate
CAS No:202197-70-4
MF:C8H13NO3
MW:171.193722486496
CID:5053975
PubChem ID:22609829

Methyl 2-(4-oxopiperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-oxopiperidin-1-yl)acetate
    • NE33358
    • Z139293482
    • 202197-70-4
    • AKOS000178199
    • methyl 2-(4-oxo-1-piperidyl)acetate
    • CIA19770
    • DB-187696
    • methyl2-(4-oxopiperidin-1-yl)acetate
    • C77648
    • MFCD09936134
    • CS-0139351
    • EN300-70577
    • SCHEMBL6764084
    • Methyl 2-(4-oxopiperidin-1-yl)acetate
    • MDL: MFCD09936134
    • Inchi: 1S/C8H13NO3/c1-12-8(11)6-9-4-2-7(10)3-5-9/h2-6H2,1H3
    • InChI Key: WWLVHJAXNZPGGB-UHFFFAOYSA-N
    • SMILES: O=C1CCN(CC(=O)OC)CC1

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 46.6

Methyl 2-(4-oxopiperidin-1-yl)acetate Security Information

Methyl 2-(4-oxopiperidin-1-yl)acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B498370-10mg
methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4
10mg
$ 65.00 2022-06-07
Enamine
EN300-70577-0.05g
methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 95%
0.05g
$41.0 2023-06-27
Enamine
EN300-70577-0.1g
methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 95%
0.1g
$61.0 2023-06-27
Enamine
EN300-70577-0.25g
methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 95%
0.25g
$87.0 2023-06-27
Aaron
AR01ABV4-5g
Methyl 2-(4-Oxopiperidin-1-Yl)Acetate
202197-70-4 97%
5g
$508.00 2025-02-13
1PlusChem
1P01ABMS-100mg
methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 ≥97.0%
100mg
$123.00 2023-12-19
A2B Chem LLC
AV60452-500mg
Methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 95%
500mg
$181.00 2024-04-20
A2B Chem LLC
AV60452-5g
Methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 95%
5g
$509.00 2024-04-20
A2B Chem LLC
AV60452-10g
Methyl 2-(4-oxopiperidin-1-yl)acetate
202197-70-4 95%
10g
$633.00 2024-04-20
Aaron
AR01ABV4-1g
Methyl 2-(4-Oxopiperidin-1-Yl)Acetate
202197-70-4 97%
1g
$164.00 2025-02-13

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